![molecular formula C8H7NO3S B3326872 5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one CAS No. 29083-15-6](/img/structure/B3326872.png)
5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one
Overview
Description
5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one is an organic compound. The molecular formula is C8H7NO3S . It is structurally related to isothiazole .
Synthesis Analysis
The synthesis of 1,2-Benzisothiazol-3(2H)-one can be achieved by reacting 2-mercaptobenzoic acid with diphenyl phosphoryl azide .Molecular Structure Analysis
The molecular structure of 5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one is based on structures generated from information available in databases .Scientific Research Applications
Antimicrobial Activity
This compound has been found to exhibit antimicrobial activity . It has been used in the synthesis of new thiadiazoles, thioamides, and 5-arylazothiazoles, which have been screened for their antimicrobial activity against various microorganisms .
Antiviral Activity
The 1,2,4-benzothiadiazine-1,1-dioxide ring, which is structurally similar to the compound , has been reported to have antiviral properties .
Antihypertensive Activity
The compound has been associated with antihypertensive activity. This is particularly true for derivatives of the 1,2,4-benzothiadiazine-1,1-dioxide ring .
Antidiabetic Activity
Research has indicated that the compound may have potential applications in the treatment of diabetes .
Anticancer Activity
The compound has been associated with anticancer activity. This is particularly true for derivatives of the 1,2,4-benzothiadiazine-1,1-dioxide ring .
KATP Channel Activators
The compound has been associated with the activation of KATP channels .
AMPA Receptor Modulators
The compound has been associated with the modulation of AMPA receptors .
Organic Material Applications
Organic molecules like this compound are at the forefront of modern applications in technology, such as in OLEDs, organic conducting materials, and batteries .
Mechanism of Action
Target of Action
The primary targets of 5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one are microorganisms, including fungi, bacteria, and algae . It is widely used as an industrial biocide .
Mode of Action
The compound interacts with these microorganisms, inhibiting their growth in organic media
Biochemical Pathways
The affected pathways are those essential for the growth and reproduction of microorganisms. The compound’s action disrupts these pathways, leading to the death of the microorganisms
Pharmacokinetics
Given its use as an industrial biocide, it is likely that these properties have been optimized to ensure effective bioavailability .
Result of Action
The result of the compound’s action is the effective control of microbial growth. This prevents problems caused by microbial proliferation, such as mold, fermentation, spoilage, coagulation, and odor .
Action Environment
The action of 5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one is stable in both acidic and alkaline environments, allowing it to be used across a wide range . Environmental factors such as temperature, pH, and the presence of other substances can influence its efficacy and stability .
properties
IUPAC Name |
5-methyl-1,1-dioxo-1,2-benzothiazol-3-one | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NO3S/c1-5-2-3-7-6(4-5)8(10)9-13(7,11)12/h2-4H,1H3,(H,9,10) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUKCJHNIOIUTM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)S(=O)(=O)NC2=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
197.21 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Methyl-1,1-dioxo-1,2-benzothiazol-3-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.